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Compound of Interest

Bis(o-cresyl) p-Cresyl Phosphate-
d7

cat. No.: B15599793

Compound Name:

For immediate reference, this document outlines the essential safety and logistical procedures
for the proper disposal of Bis(o-cresyl) p-Cresyl Phosphate-d7. This substance is intended
for laboratory, research, analytical, and scientific use only and is not meant for human
consumption or therapeutic use.[1]

Bis(o-cresyl) p-Cresyl Phosphate-d7, an isomer of Tricresyl Phosphate (TCP), is a
compound that requires careful handling and disposal due to its potential health and
environmental hazards. It is suspected of damaging fertility or the unborn child and is very toxic
to aquatic life with long-lasting effects.[2] The following procedures are designed to ensure the
safe management of this chemical waste.

Physical and Chemical Properties

A summary of the key quantitative data for the non-deuterated analogue, Tricresyl Phosphate,
is provided below for reference.
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Property Value

Physical State Liquid[3][4]

Appearance Slightly pale yellow to Yellow, Clear[3][4]
Boiling Point 410°CJ3]

Flash Point 225°C[3]

Vapor Pressure 0.2x1072Pa/ 25°C[3]

Relative Density 1.18[3]

Water Solubility Insoluble[3]

n-octanol/water partition coefficient 6.3[3]

Autoignition Temperature 385°CJ3]

Pre-Disposal and Handling Protocols

Proper handling is critical to minimize exposure and environmental release. Always handle this
compound in a well-ventilated area.[3]

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.

Clothing: Use protective clothing to prevent skin contact.

Eye/Face Protection: Wear eye and face protection.[2]

Respiratory Protection: If vapor or mist is generated, use a respirator with components
tested and approved under appropriate government standards.[2][3]

Handling and Storage:
e Avoid contact with skin, eyes, and clothing.[3]

e Prevent the generation of vapor or mist.[3]
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e Wash hands and face thoroughly after handling.[3]
o Keep the container tightly closed and store it in a cool, dark, and well-ventilated place.[3]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[2][3]

[4]

Step-by-Step Disposal Procedure

The disposal of Bis(o-cresyl) p-Cresyl Phosphate-d7 must be conducted in accordance with
local, state, and federal regulations. The primary method of disposal is through an approved
waste disposal plant.[2]

Step 1: Waste Identification and Segregation
« ldentify the waste as "Bis(o-cresyl) p-Cresyl Phosphate-d7".
e Segregate it from other laboratory waste streams to avoid cross-contamination.

o Keep itin its original or a compatible, properly labeled container. The label should clearly
indicate the contents and associated hazards.

Step 2: Spill Management In the event of a spill, follow these procedures:
e Minor Spills:

o Remove all ignition sources.

o

Ensure adequate ventilation.

o

Wear appropriate PPE.

[¢]

Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[5]

o

Collect the absorbed material and place it in a suitable, closed container for disposal.[5]
o Clean the affected area thoroughly.

e Major Spills:
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o Evacuate the area and move upwind.[5]
o Alert emergency responders, providing them with the location and nature of the hazard.[5]
o Prevent the spill from entering drains or water courses.[4]

Step 3: Final Disposal

» Package the waste container securely to prevent leaks or spills during transport.

» Arrange for collection by a licensed hazardous waste disposal company.

» Provide the disposal company with the Safety Data Sheet (SDS) for Bis(o-cresyl) p-Cresyl
Phosphate-d7.

» Dispose of the contents and container at an approved waste disposal plant.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Bis(o-cresyl) p-
Cresyl Phosphate-d7.
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Disposal Workflow for Bis(o-cresyl) p-Cresyl Phosphate-d7

Start: Waste Generation

Step 1: Identify & Segregate Waste
(Properly Label Container)

Minor Spill: Major Spill:
Absorb with Inert Material, Evacuate & Alert
Contain for Disposal Emergency Responders

Step 2: Secure Storage
(Cool, Dark, Ventilated,
Locked Up)

Step 3: Arrange for Licensed
Hazardous Waste Collection

Step 4: Dispose at an
Approved Waste Disposal Plant

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for Bis(o-cresyl) p-Cresyl Phosphate-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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